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Compound of Interest

Compound Name: 4-Nitro-N-(4-nitrophenyl)aniline

Cat. No.: B016769 Get Quote

Essential Safety and Handling Guide for 4-Nitro-N-
(4-nitrophenyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Nitro-N-(4-nitrophenyl)aniline (also known as 4,4'-

Dinitrodiphenylamine). Adherence to these guidelines is critical for ensuring laboratory safety

and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Nitro-N-(4-nitrophenyl)aniline is a hazardous substance requiring specific PPE to minimize

exposure risk. The following table summarizes the required personal protective equipment.
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Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166,

or NIOSH-approved

equipment.[1]

To protect against splashes,

dust, and vapors.

Hand Protection
Impervious gloves (e.g., Nitrile

rubber).[1]

To prevent skin contact and

absorption.

Skin and Body Protection
Wear impervious clothing and

closed-toe shoes.[1]

To prevent skin contact with

the substance.

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][3]

To prevent inhalation of

harmful dust particles.

GHS Hazard Summary
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following hazard statements for 4-Nitro-N-(4-nitrophenyl)aniline:

Hazard Code Hazard Statement

H315 Causes skin irritation.[1][4]

H319 Causes serious eye irritation.[1][4]

H335 May cause respiratory irritation.[1][4]

Data sourced from multiple reports to the ECHA C&L Inventory.[4]

Operational Plan: Safe Handling and Storage
Proper handling and storage are crucial to prevent accidents and exposure.

Handling:
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Work under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[2]

Storage:

Store in a tightly closed container.[1][2]

Keep in a dry, cool, and well-ventilated place.[1][2][6]

Store locked up.[1][2]

Emergency Procedures
In case of exposure or spill, follow these immediate first-aid and cleanup measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://wap.guidechem.com/msds/1821-27-8.html
https://www.elementalmicroanalysis.com/documents/product/sds/4-NITROANILINE_20240318_EN.pdf
https://www.lookchem.com/sds612-36-2.html
https://wap.guidechem.com/msds/1821-27-8.html
https://www.elementalmicroanalysis.com/documents/product/sds/4-NITROANILINE_20240318_EN.pdf
https://wap.guidechem.com/msds/1821-27-8.html
https://www.elementalmicroanalysis.com/documents/product/sds/4-NITROANILINE_20240318_EN.pdf
https://wap.guidechem.com/msds/1821-27-8.html
https://www.elementalmicroanalysis.com/documents/product/sds/4-NITROANILINE_20240318_EN.pdf
https://www.geneseo.edu/sites/default/files/2022-10/4-Nitroaniline%20sds.pdf
https://wap.guidechem.com/msds/1821-27-8.html
https://www.elementalmicroanalysis.com/documents/product/sds/4-NITROANILINE_20240318_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Immediate Action

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[1]

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

Evacuate personnel to safe areas. Wear

personal protective equipment. Avoid dust

formation. Sweep up and shovel. Do not let

product enter drains. Place in suitable, closed

containers for disposal.[6]

Disposal Plan
Proper disposal of 4-Nitro-N-(4-nitrophenyl)aniline and its containers is mandatory to prevent

environmental contamination.

Waste Disposal:

Dispose of contents/container to an approved waste disposal plant.[1]

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste.

Container Disposal:

Handle uncleaned containers like the product itself.

Dispose of in a manner consistent with federal, state, and local regulations.
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Experimental Workflow
The following diagram illustrates the standard workflow for handling 4-Nitro-N-(4-
nitrophenyl)aniline in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for 4-Nitro-N-(4-nitrophenyl)aniline

Preparation

Handling

Cleanup & Storage

Disposal

Review SDS

Don PPE

Work in Fume Hood

Weigh/Transfer Chemical

Conduct Experiment

Decontaminate Work Area

Segregate Waste

Waste Generation

Store in Designated Area

Label Waste Container

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Nitro-N-(4-nitrophenyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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